1,3-Distearoyl-2-oleoyl Glycerol
1,3-Distearoyl-2-oleoyl Glycerol
Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate), also known as 1, 3-distearo-2-olein or 2-oeoyl-1, 3-distearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) can be found in cocoa and cocoa products and fats and oils. This makes glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2846-04-0
VCID:
VC0142862
InChI:
InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27-
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C₅₇H₁₀₈O₆
Molecular Weight:
889.5 g/mol
1,3-Distearoyl-2-oleoyl Glycerol
CAS No.: 2846-04-0
Reference Standards
VCID: VC0142862
Molecular Formula: C₅₇H₁₀₈O₆
Molecular Weight: 889.5 g/mol
| CAS No. | 2846-04-0 |
|---|---|
| Product Name | 1,3-Distearoyl-2-oleoyl Glycerol |
| Molecular Formula | C₅₇H₁₀₈O₆ |
| Molecular Weight | 889.5 g/mol |
| IUPAC Name | [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate |
| Standard InChI | InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27- |
| Standard InChIKey | RBLADLVPSYELCA-IKPAITLHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Melting Point | 40.5-42.5°C |
| Physical Description | Solid |
| Description | Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate), also known as 1, 3-distearo-2-olein or 2-oeoyl-1, 3-distearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) can be found in cocoa and cocoa products and fats and oils. This makes glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) a potential biomarker for the consumption of these food products. |
| Synonyms | (Z)-9-Octadecenoic Acid 2-[(1-Oxooctadecyl)oxy]-1-[[(1-oxooctadecyl)oxy]methyl]ethyl Ester; 1,3-Di-O-stearoyl-2-O-oleoylglycerol; 1,3-Distearo-2-olein; 1,3-Distearoyl-2-olein; 1,3-Distearoyl-2-oleoylglycerol; 1,3-Distearyl-2-oleylglycerol; 2-Oleo-1,3 |
| PubChem Compound | 13183956 |
| Last Modified | Dec 23 2021 |
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